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Compound of Interest

Compound Name: NC-174

Cat. No.: B15553525

Disclaimer: The identity of the substance designated "NC-174" could not be definitively
established from available public information. Search results included references to
"ISOCYANATE 174," "CO-174" (a cobalt-based substance), and a hon-hazardous material in a
clinical trial setting. Given the potential for severe health risks associated with hazardous
chemicals, it is imperative to obtain the specific Safety Data Sheet (SDS) for the exact "NC-
174" substance in use to ensure appropriate safety measures are taken.

This guide provides essential, immediate safety and logistical information for handling a
hazardous chemical, using data synthesized from publicly available information for similarly
designated substances as a proxy. This information should be adapted following a thorough
review of the substance-specific SDS.

Immediate Safety and Personal Protective Equipment
(PPE)

Safe handling of any hazardous chemical is paramount to prevent exposure and ensure a safe
laboratory environment. A workplace hazard assessment is required to determine the
necessary PPE for protecting employees.[1] The following table summarizes the recommended
PPE for handling hazardous chemicals, based on potential hazards identified for substances
with similar designations.
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Protection Type

Recommended PPE

Specifications & Rationale

Respiratory Protection

NIOSH-approved respirator

Required if ventilation is
inadequate or when exposed
to dust, mists, or vapors.[2][3]
For isocyanates, a self-
contained breathing apparatus
(SCBA) with a full face-piece
operated in positive pressure
mode is recommended in case
of fire.[2]

Eye and Face Protection

Safety glasses with side

shields or goggles; Face shield

Protects against flying
particles, liquid chemicals, and
vapors.[4] Eye and face PPE
should be distinctly marked to

identify the manufacturer.[4]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene)

Prevents skin contact which
can cause irritation or allergic
reactions.[5] Always check the
specific glove type
recommended in the
substance's SDS.

Body Protection

Lab coat, coveralls, or

chemical-resistant apron

Provides a barrier against
spills and splashes.[4] For
substances that can be
absorbed through the skin,
additional protective clothing

may be necessary.

Foot Protection

Closed-toe shoes

Protects feet from spills and

falling objects.

Operational Plan for Handling

A systematic approach to handling hazardous chemicals from receipt to disposal minimizes
risks.
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1. Receiving and Storage:

 Inspect incoming containers for damage or leaks.

o Store in a cool, dry, well-ventilated area away from incompatible materials.[2][3]
o Keep containers tightly closed and properly labeled.[2][3]

o Store locked up and in original containers protected from direct sunlight.[2][3]
2. Handling and Use:

o Obtain special instructions before use and do not handle until all safety precautions have
been read and understood.[2][5]

o Use with adequate ventilation and avoid breathing dust, fumes, gas, mist, vapors, or spray.

[21[3]1[5]
e Wash hands and face thoroughly after handling and before eating, drinking, or smoking.[2][3]

» Remove contaminated clothing and protective equipment before entering eating areas.[2][3]

Disposal Plan

Proper disposal of hazardous waste is crucial to prevent environmental contamination and
comply with regulations.

o Waste Collection: Collect waste in designated, labeled, and closed containers.

» Disposal Route: Dispose of contents and containers in accordance with all local, regional,
national, and international regulations.[2] Do not flush into surface water or sanitary sewer
systems.[5]

o Spill Cleanup: In case of a spill, ventilate the area and evacuate personnel to safe areas.[5]
Soak up the spill with inert absorbent material (e.g., sand, silica gel) and transfer it to
properly labeled containers for disposal.[5] For dust spills, use a HEPA-filtered vacuum; do
not dry sweep.[2]
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Emergency Procedures

In the event of exposure, immediate action is critical.

 Inhalation: Remove the victim to fresh air and keep them at rest in a position comfortable for
breathing.[2][5] If breathing is difficult, provide artificial respiration or oxygen.[2] Seek medical
attention.[2][5]

e Skin Contact: Flush contaminated skin with plenty of water for at least 15 minutes.[2]
Remove contaminated clothing and shoes.[2] Get medical attention if irritation develops or
persists.[2]

o Eye Contact: Rinse cautiously with water for several minutes, removing contact lenses if
present and easy to do.[5] Continue rinsing for at least 15 minutes.[6] Seek medical
attention.[5]

e Ingestion: Wash out the mouth with water.[2] Do not induce vomiting unless directed by
medical personnel.[3] Seek immediate medical attention.[3]

Visualizing Emergency Response: Chemical Spill
Workflow

The following diagram illustrates a logical workflow for responding to a chemical spill, a critical
component of laboratory safety protocols.
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Caption: Workflow for Chemical Spill Response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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